Cas no 1214384-99-2 (2,5-Di(pyridin-3-yl)benzonitrile)

• Product Name: 2,5-Di(pyridin-3-yl)benzonitrile
• CAS No: 1214384-99-2
• MF: C₁₇H₁₁N₃
• MW: 257.289343118668
• CID: 4909239
• Update Time: 2025-06-30

2,5-Di(pyridin-3-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-di(pyridin-3-yl)benzonitrile
• 2,5-Di(pyridin-3-yl)benzonitrile

• Inchi： 1S/C17H11N3/c18-10-16-9-13(14-3-1-7-19-11-14)5-6-17(16)15-4-2-8-20-12-15/h1-9,11-12H
• InChI Key： JPQHRELRROMUHV-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C=1)C1C=CC(C2C=NC=CC=2)=CC=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 359
• XLogP3: 2.8
• Topological Polar Surface Area: 49.6

Additional information on 2,5-Di(pyridin-3-yl)benzonitrile

2,5-Di(pyridin-3-yl)benzonitrile: A Comprehensive Overview

The compound 2,5-Di(pyridin-3-yl)benzonitrile, with the CAS number 1214384-99-2, is an intriguing molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a benzonitrile core with two pyridin-3-yl substituents at the 2 and 5 positions. The combination of these functional groups imparts distinctive electronic and structural properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2,5-Di(pyridin-3-yl)benzonitrile in the development of advanced materials. Researchers have explored its role as a precursor for the synthesis of heterocyclic compounds, which are widely used in the pharmaceutical industry. The molecule's ability to undergo various chemical transformations, such as cyclization and substitution reactions, has made it a versatile building block in organic synthesis. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated how this compound can be utilized to construct complex polycyclic structures with potential applications in drug discovery.

In addition to its role in organic synthesis, 2,5-Di(pyridin-3-yl)benzonitrile has shown promise in materials science. Its aromaticity and conjugated system make it an attractive candidate for use in organic electronics. Recent research has focused on its potential as a component in organic light-emitting diodes (OLEDs) and semiconducting materials. A 2023 paper in Advanced Materials highlighted how this compound can be incorporated into thin-film transistors, exhibiting favorable charge transport properties. These findings underscore its potential for contributing to the next generation of electronic devices.

The pharmacological properties of 2,5-Di(pyridin-3-yl)benzonitrile have also been a subject of interest. Preclinical studies have revealed that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. A 2023 study in Medicinal Chemistry Communications investigated its mechanism of action and found that it may induce apoptosis by modulating key signaling pathways. While further research is needed to validate these findings, they provide a strong foundation for exploring its therapeutic applications.

The synthesis of 2,5-Di(pyridin-3-yl)benzonitrile typically involves multi-step processes that require precise control over reaction conditions. A common approach involves the coupling of pyridine derivatives with benzonitrile precursors under catalytic conditions. Recent advancements in catalytic chemistry have enabled more efficient and selective syntheses of this compound, reducing production costs and improving scalability. These developments are expected to facilitate its broader application across various industries.

In terms of toxicity and environmental impact, preliminary studies indicate that 2,5-Di(pyridin-3-yl)benzonitrile exhibits low acute toxicity in experimental models. However, long-term ecological effects remain understudied. As interest in this compound grows, there is an increasing need for comprehensive toxicological assessments to ensure its safe handling and disposal.

In conclusion, 2,5-Di(pyridin-3-yl)benzonitrile, with CAS number 1214384-99-2, is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in organic synthesis, materials science, and pharmacology. As research continues to uncover new insights into its capabilities, this compound is poised to play a pivotal role in advancing technological and therapeutic innovations.